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Compound of Interest

Compound Name: Cy5.5-SE

Cat. No.: B12323702 Get Quote

Technical Support Center: Cy5.5-SE Storage and
Handling
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the proper storage and handling of Cy5.5-SE powder and stock

solutions. Adherence to these guidelines is crucial for maintaining the stability and reactivity of

the dye, ensuring reproducible and reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Cy5.5-SE powder?

A1: Cy5.5-SE powder is sensitive to moisture and light. It should be stored at -20°C in a

desiccated, dark environment.[1][2][3] When stored correctly, the powder is stable for at least

12 to 24 months.[4]

Q2: How should I prepare and store Cy5.5-SE stock solutions?

A2: Cy5.5-SE is typically dissolved in anhydrous dimethyl sulfoxide (DMSO) to prepare a stock

solution.[5][6] It is critical to use high-quality, anhydrous DMSO to prevent hydrolysis of the

NHS ester. Once dissolved, the stock solution should be aliquoted into small, single-use

volumes to avoid repeated freeze-thaw cycles.

Q3: What is the stability of Cy5.5-SE stock solutions?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12323702?utm_src=pdf-interest
https://www.benchchem.com/product/b12323702?utm_src=pdf-body
https://www.benchchem.com/product/b12323702?utm_src=pdf-body
https://www.benchchem.com/product/b12323702?utm_src=pdf-body
https://www.jenabioscience.com/images/PDF/FP-201-CY5.0003.pdf
https://www.lumiprobe.com/p/cy55-nhs-ester
https://www.goldbio.com/products/cy5-nhs-ester
https://www.apexbt.com/cy5-5-nhs-ester.html
https://www.benchchem.com/product/b12323702?utm_src=pdf-body
https://www.benchchem.com/product/b12323702?utm_src=pdf-body
https://www.medchemexpress.com/cy5-5-se.html
https://www.medchemexpress.com/CY5-SE.html
https://www.benchchem.com/product/b12323702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: The stability of the stock solution depends on the storage temperature. For short-term

storage, up to one month, -20°C is suitable.[5] For long-term storage, up to six months, it is

recommended to store the aliquots at -80°C.[5] Always protect the stock solutions from light.

Q4: Can I store the Cy5.5-SE stock solution at 4°C?

A4: No, it is not recommended to store Cy5.5-SE stock solutions at 4°C. The NHS ester is

highly susceptible to hydrolysis in the presence of any residual moisture, which is more likely to

occur at refrigerated temperatures, leading to a rapid loss of reactivity.

Q5: How many freeze-thaw cycles can a Cy5.5-SE stock solution aliquot tolerate?

A5: It is best to avoid any freeze-thaw cycles.[1] Each cycle can introduce moisture and lead to

degradation of the dye, reducing its labeling efficiency. This is why preparing single-use

aliquots is strongly recommended.

Q6: What are the signs of Cy5.5-SE degradation?

A6: A significant decrease in labeling efficiency is the primary indicator of degradation. Visually,

you might not see any change in the color of the solution. To check the reactivity, you can

perform a small-scale labeling reaction with a standard protein and compare the results with a

fresh batch of the dye.

Storage Conditions Summary
Form

Storage
Temperature

Duration
Key
Considerations

Powder -20°C 12-24 months

Store in a desiccated

and dark environment.

[1][2][3][4]

Stock Solution -20°C Up to 1 month

Aliquot into single-use

volumes; protect from

light.[5]

-80°C Up to 6 months

Recommended for

long-term storage;

protect from light.[5]
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Issue Possible Cause Recommended Solution

Low or no fluorescence signal

after labeling

Degraded Cy5.5-SE: Improper

storage (exposure to moisture

or light, multiple freeze-thaw

cycles) has led to hydrolysis of

the NHS ester.

Use a fresh, properly stored

aliquot of Cy5.5-SE. Perform a

small-scale test reaction to

confirm dye activity.

Incorrect buffer composition:

Presence of primary amines

(e.g., Tris, glycine) in the

labeling buffer.[1][6]

Use an amine-free buffer such

as phosphate-buffered saline

(PBS), HEPES, or sodium

bicarbonate buffer at a pH of

8.2-8.5.[1][6]

Suboptimal protein

concentration: Protein

concentration is too low for

efficient labeling.[1][6]

Concentrate the protein

solution to at least 2 mg/mL for

optimal results.[1][6]

High background fluorescence

Excess unbound dye:

Insufficient removal of

unconjugated Cy5.5-SE after

the labeling reaction.

Purify the conjugate using

appropriate methods like gel

filtration (e.g., Sephadex G-

25), dialysis, or spin columns

to remove all free dye.[1]

Over-labeling of the protein:

Using an excessive molar ratio

of dye to protein can lead to

precipitation and non-specific

binding.

Optimize the dye-to-protein

molar ratio. Start with a lower

ratio and perform a titration to

find the optimal degree of

labeling.

Precipitation observed in the

stock solution

Moisture contamination: The

DMSO used was not

anhydrous, or the vial was not

properly sealed, leading to dye

hydrolysis and precipitation.

Use fresh, high-quality

anhydrous DMSO. Ensure

vials are tightly sealed and

stored in a desiccated

environment.
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Low temperature precipitation:

The dye may precipitate out of

solution at very low

temperatures, especially at

high concentrations.

Before use, allow the vial to

warm to room temperature and

vortex gently to ensure the dye

is fully dissolved.

Experimental Protocols
Protocol for Reconstitution and Aliquoting of Cy5.5-SE
Stock Solution

Preparation: Allow the vial of Cy5.5-SE powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Reconstitution: Add the required volume of anhydrous DMSO to the vial to achieve the

desired stock concentration (e.g., 10 mg/mL). Use a new, sealed bottle of anhydrous DMSO

for best results.

Dissolution: Vortex the vial gently for a few minutes until the powder is completely dissolved.

The solution should be a clear, dark blue.

Aliquoting: Immediately after dissolution, aliquot the stock solution into smaller, single-use

volumes in low-protein-binding microcentrifuge tubes. The aliquot volume should correspond

to the amount needed for a single experiment.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage,

protected from light.

Visual Guides

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12323702?utm_src=pdf-body
https://www.benchchem.com/product/b12323702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12323702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cy5.5-SE Storage and Handling Workflow
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Caption: Workflow for proper storage and handling of Cy5.5-SE.
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EGFR Signaling Pathway Imaging with Cy5.5-EGF
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Caption: Imaging EGFR signaling using a Cy5.5-labeled ligand.[7][8][9][10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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